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Compound of Interest

Compound Name: PGD2 ethanolamide

Cat. No.: B031139 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Prostaglandin D2 (PGD2) ethanolamide, ensuring the safety of laboratory personnel and

compliance with standard chemical waste management protocols. The following procedures

are designed for researchers, scientists, and drug development professionals handling this

compound.

Chemical and Physical Properties
A summary of the key quantitative data for PGD2 ethanolamide is presented below. This

information is critical for understanding the chemical's characteristics and handling

requirements.
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Property Value Source

CAS Number 398138-28-8 Cayman Chemical

Molecular Formula C₂₂H₃₇NO₅ Cayman Chemical

Molecular Weight 395.5 g/mol Cayman Chemical

Purity ≥96% Cayman Chemical

Formulation A solution in ethanol Cayman Chemical

Solubility (Ethanol) 12.5 mg/ml Cayman Chemical

Solubility (DMSO) 8.3 mg/ml Cayman Chemical

Solubility (DMF) 8.3 mg/ml Cayman Chemical

Solubility (PBS, pH 7.2) 2.5 mg/ml Cayman Chemical

Experimental Protocols: Disposal of PGD2
Ethanolamide
The proper disposal of PGD2 ethanolamide, which is often supplied in a flammable solvent

like ethanol, is crucial.[1] The following step-by-step methodology outlines the recommended

procedure for its safe disposal.

Materials Required:

Appropriate Personal Protective Equipment (PPE):

Safety goggles

Lab coat

Chemical-resistant gloves (e.g., nitrile)

Designated hazardous waste container (clearly labeled)

Fume hood
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Spill kit for flammable solvents

Procedure:

Risk Assessment: Before handling, review the Safety Data Sheet (SDS). PGD2
ethanolamide may be harmful if inhaled, ingested, or absorbed through the skin and may

cause eye, skin, or respiratory irritation.[1] The toxicological properties have not been

thoroughly investigated.[1] The ethanol solvent is a highly flammable liquid.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves, when handling PGD2 ethanolamide
waste.

Work Area: Conduct all waste handling procedures within a certified chemical fume hood to

minimize inhalation exposure.[1]

Waste Segregation:

Do not dispose of PGD2 ethanolamide down the drain.[2]

Segregate the waste into a designated container for flammable chemical waste. This is

critical as it is typically dissolved in ethanol.

The container must be compatible with flammable organic solvents.

Waste Collection:

Carefully transfer the unused PGD2 ethanolamide solution into the designated hazardous

waste container.

If collecting waste from multiple experiments, ensure compatibility of all waste

components.

Do not overfill the waste container; leave adequate headspace for vapor expansion.

Container Labeling:
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Clearly label the hazardous waste container with "Hazardous Waste," "Flammable," and

the full chemical name: "PGD2 ethanolamide in Ethanol."

Include the approximate concentration and volume of the contents.

Storage of Waste:

Securely cap the waste container.

Store the container in a cool, well-ventilated area designated for hazardous waste storage,

away from sources of ignition.[1]

Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

Follow all local, state, and federal regulations for the disposal of hazardous chemical

waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of PGD2 ethanolamide.
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Caption: PGD2 Ethanolamide Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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